Cyclohexyl{[2-methoxy-5-(methylethyl)phenyl]sulfonyl}methylamine

• IUPAC Name: N-cyclohexyl-2-methoxy-N-methyl-5-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C17H27NO3S/c1-13(2)14-10-11-16(21-4)17(12-14)22(19,20)18(3)15-8-6-5-7-9-15/h10-13,15H,5-9H2,1-4H3
• InChI Key: BOSBCYXPHLAXES-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)OC)S(=O)(=O)N(C)C2CCCCC2
• Molecular Formula: C17H27NO3S
• Molecular Weight: 325.5 g/mol
• CAS No.: 701219-70-7

Description

The compound is an amine, which is a type of organic compound that contains a basic nitrogen atom with a lone pair. Amines are derivatives of ammonia, wherein one or more hydrogen atoms have been replaced by a substituent such as an alkyl or aryl group.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate sulfonyl chloride with an amine. The sulfonyl chloride would be derived from the 2-methoxy-5-(methylethyl)phenyl group, and the amine would be derived from cyclohexylmethylamine.

Molecular Structure Analysis

The molecular structure of this compound would likely show the cyclohexyl group, the methyl group, and the 2-methoxy-5-(methylethyl)phenyl group all attached to the nitrogen atom of the amine.

Chemical Reactions Analysis

Amines, including this compound, can undergo a variety of chemical reactions, including alkylation, acylation, and sulfonation.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, it would likely be a solid at room temperature, and its solubility in water would depend on the nature of the substituents attached to the nitrogen atom.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

Like all chemicals, this compound should be handled with care. Specific safety and hazard information would depend on its physical and chemical properties.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, and minimizing its side effects.